Cas no 5133-19-7 (aloin)

• Product Name: aloin
• CAS No: 5133-19-7
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• CID: 45556
• PubChem ID: 5458893
• Update Time: 2025-04-18

aloin Chemical and Physical Properties

Names and Identifiers

• aloin
• barbaloin from aloe barbadensis*miller leaves
• Barbaloin
• 1,8-Dihydroxy-10-(beta-D-glucopyranosyl)-3-(hydroxymethyl)-9(10H)-anthracenone
• 10-beta-D-Glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
• 10-Glucopyranosyl-1,8-dihydroxy-3-(hydroxymethyl)-9(10H)-anthracenone
• (10R)-1,8-Dihydroxy-3-(hydroxymethyl)-10-[(2S,3S,4R,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-10H-anthracen-9-one
• ACETAMIDE,N-[2-[(4,5-DICYANO-1H-IMIDAZOL-2-YL)AZO]-5-[ETHYLBENZYLAMINO]PHENYL]-
• (10R)-1,8-dihydroxy-3-(hydroxymethyl)-10-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-10H-anthracen-9-one
• (10R)-1,8-dihydroxy-3-methylol-10-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-methylol-tetrahydropyran-2-yl]-10H-anthracen-9-one
• B (RG)
• B(SEE ALOIN A)(P)
• 5133-19-7
• (10R)-1,8-dihydroxy-3-(hydroxymethyl)-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-10H-anthracen-9-one
• NSC374116
• 10-beta-D-Glucopyranosyl-1,8-dihydro-3-(hydroxymethyl)-9(10H)-anthracenone
• AKOS030213157

• Inchi： 1S/C21H22O9/c22-6-8-4-10-14(21-20(29)19(28)17(26)13(7-23)30-21)9-2-1-3-11(24)15(9)18(27)16(10)12(25)5-8/h1-5,13-14,17,19-26,28-29H,6-7H2/t13?,14-,17?,19?,20?,21?/m1/s1
• InChI Key： AFHJQYHRLPMKHU-HNQWYIDQSA-N
• SMILES： O1C(CO)C(C(C(C1[C@@H]1C2C=CC=C(C=2C(C2C(=CC(CO)=CC1=2)O)=O)O)O)O)O

Computed Properties

• Exact Mass: 418.12600
• Monoisotopic Mass: 418.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.647
• Melting Point: 148-149°; monohydrate, mp 70-80°
• Boiling Point: RELATIVE DENSITY
• Flash Point: 268 °C
• Refractive Index: 1.741
• PSA: 167.91000
• LogP: -0.89120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes